2-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid

• CAS No.: 649727-00-4
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 2-methyl-1-quinolin-4-ylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C15H12N2O2/c1-10-11(15(18)19)7-9-17(10)14-6-8-16-13-5-3-2-4-12(13)14/h2-9H,1H3,(H,18,19)
• InChI Key: CKTUYNNECJKVKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN1C2=CC=NC3=CC=CC=C32)C(=O)O

Description

2-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.226 g (53 mmol) of lithium hydroxide monohydrate, in portions of 0.742 g every 24 hours, are added at 20° C. to 2.48 g (8.4 mmol) of 3-ethoxycarbonyl-2-methyl-1-(quinol-4-yl)-1H-pyrrole dissolved in 75 mL of tetrahydrofuran and 75 mL of water. After stirring at reflux for 72 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 40 mL of water and then triturated with 10 mL of 5N hydrochloric acid for 0.2 hour. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 2.09 g of 3-carboxy-2-methyl-1-(quinol-4-yl)-1H-pyrrole are obtained in the form of a pinkish solid. Mass spectrum (EI): m/e 252 (M+.), m/e 207.